Cas no 2008619-37-0 (tert-butyl N-[3-(3-chlorothiophen-2-yl)-3-oxopropyl]carbamate)

• Product Name: tert-butyl N-[3-(3-chlorothiophen-2-yl)-3-oxopropyl]carbamate
• CAS No: 2008619-37-0
• MF: C₁₂H₁₆ClNO₃S
• MW: 289.778341293335
• CID: 6339413
• PubChem ID: 165467993
• Update Time: 2025-11-06

tert-butyl N-[3-(3-chlorothiophen-2-yl)-3-oxopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2008619-37-0
• EN300-797388
• tert-butyl N-[3-(3-chlorothiophen-2-yl)-3-oxopropyl]carbamate

• Inchi： 1S/C12H16ClNO3S/c1-12(2,3)17-11(16)14-6-4-9(15)10-8(13)5-7-18-10/h5,7H,4,6H2,1-3H3,(H,14,16)
• InChI Key： DYXCGWXLFKGIPR-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(CCNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 289.0539422g/mol
• Monoisotopic Mass: 289.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl N-[3-(3-chlorothiophen-2-yl)-3-oxopropyl]carbamate

Comprehensive Overview of tert-butyl N-[3-(3-chlorothiophen-2-yl)-3-oxopropyl]carbamate (CAS No. 2008619-37-0)

The compound tert-butyl N-[3-(3-chlorothiophen-2-yl)-3-oxopropyl]carbamate (CAS No. 2008619-37-0) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a 3-chlorothiophene moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science.

One of the key reasons for the growing interest in tert-butyl N-[3-(3-chlorothiophen-2-yl)-3-oxopropyl]carbamate is its role in the development of novel therapeutic agents. The thiophene ring system is a common scaffold in medicinal chemistry, known for its ability to enhance pharmacokinetic properties. The presence of the chloro substituent further increases its reactivity, enabling diverse chemical modifications. This compound is often explored in the context of small molecule inhibitors and enzyme modulators, addressing current trends in precision medicine.

In addition to its pharmaceutical applications, CAS No. 2008619-37-0 is also studied for its potential in agrochemical formulations. The carbamate functional group is widely recognized for its pesticidal properties, and researchers are investigating its derivatives for eco-friendly crop protection solutions. With the increasing demand for sustainable agriculture, this compound aligns with the search for green chemistry alternatives and low-toxicity agrochemicals.

The synthesis and characterization of tert-butyl N-[3-(3-chlorothiophen-2-yl)-3-oxopropyl]carbamate involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and consistency, which are critical for research and industrial applications. Scientists often inquire about synthetic protocols and scaling-up processes for this compound, reflecting its importance in large-scale production.

Another area of interest is the compound's stability and storage conditions. Proper handling of tert-butyl carbamate derivatives requires attention to moisture sensitivity and temperature control. FAQs in scientific forums often include queries about long-term storage and compatibility with solvents, highlighting the practical challenges faced by researchers.

From a commercial perspective, CAS No. 2008619-37-0 is supplied by several specialty chemical manufacturers. Procurement specialists frequently search for bulk suppliers and custom synthesis services to meet their project requirements. The compound's pricing and availability are influenced by factors such as raw material costs and regulatory compliance, which are common discussion points in industry reports.

In summary, tert-butyl N-[3-(3-chlorothiophen-2-yl)-3-oxopropyl]carbamate is a versatile compound with broad applications in life sciences and material innovation. Its structural features and functional groups make it a subject of ongoing research, particularly in the fields of drug development and sustainable chemistry. As scientific advancements continue, this compound is likely to remain a focal point for both academic and industrial investigations.